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Compound of Interest

Compound Name: 4,6-Dibromonicotinaldehyde

CAS No.: 1211585-10-2

Cat. No.: B110981

Get Quote

CAS Number: 1211585-10-2

Molecular Formula: C₆H₃Br₂NO

Molecular Weight: 264.9 g/mol

This technical guide provides a comprehensive overview of 4,6-Dibromonicotinaldehyde, a

key intermediate in synthetic organic chemistry, particularly in the development of novel

therapeutics. This document is intended for researchers, scientists, and professionals in the

field of drug discovery and development, offering detailed information on its properties,

synthesis, and potential applications.

Core Properties
While extensive experimental data for 4,6-Dibromonicotinaldehyde is not widely published,

the following table summarizes its key known and predicted properties.
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Property Value Source

CAS Number 1211585-10-2 [1][2]

Molecular Formula C₆H₃Br₂NO [1]

Molecular Weight 264.9 g/mol [1]

Physical Appearance Solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility

Soluble in common organic

solvents (e.g., DMF, DMSO)

(predicted)

Synthesis
A detailed, peer-reviewed experimental protocol for the synthesis of 4,6-
Dibromonicotinaldehyde is not readily available in the public domain. However, based on the

synthesis of analogous substituted bromonicotinaldehydes, a plausible synthetic route can be

proposed. The synthesis likely involves the selective bromination of a suitable nicotinic acid or

aldehyde precursor, followed by functional group manipulations.

Proposed Synthetic Pathway:

A potential synthetic approach could involve the direct bromination of nicotinic aldehyde or a

protected derivative. The regioselectivity of the bromination would be a critical step to control.

Alternatively, a multi-step synthesis starting from a pre-brominated pyridine derivative could be

employed, followed by the introduction of the aldehyde functionality.
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Proposed Synthesis of 4,6-Dibromonicotinaldehyde

Nicotinaldehyde
or derivative

4,6-Dibromonicotinaldehyde

Selective Bromination

Brominating Agent
(e.g., NBS, Br2)

Purification
(e.g., Chromatography)

Application in Kinase Inhibitor Synthesis

4,6-Dibromonicotinaldehyde

Cross-Coupling Reactions
(e.g., Suzuki, Sonogashira)

Aldehyde Modification
(e.g., Reductive Amination)

Polysubstituted Pyridine Library

Kinase Inhibitor Candidates

Screening & Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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